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Compound of Interest

1-(Bromomethyl)-4-propyl-trans-
Compound Name:

cyclohexane
CAS No.: 71458-12-3
Cat. No.: B3151534

Get Quote

Executive Summary & Hazard Characterization

1-(Bromomethyl)-4-propyl-trans-cyclohexane is a primary alkyl bromide commonly utilized
as an intermediate in the synthesis of liquid crystals and pharmaceutical compounds. Unlike
simple solvents, this molecule possesses alkylating capabilities, meaning it can transfer its alkyl
group to biomolecules (DNA/proteins), posing a potential mutagenic risk.

Effective disposal requires strict adherence to Halogenated Waste protocols. Improper disposal
(e.g., mixing with non-halogenated solvents or drain disposal) creates severe downstream
hazards, including the formation of dioxins during incineration and the poisoning of catalytic
oxidizers in municipal waste treatment systems.

Table 1: Chemical Identity & Waste Classification
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Parameter Specification

Chemical Name 1-(Bromomethyl)-4-propyl-trans-cyclohexane
CAS Number 91175-02-9 (Generic/lsomer specific)
Functional Class Primary Alkyl Halide / Cycloalkane Derivative
Physical State Liquid (Colorless to pale yellow)

Primary Hazards Skin/Eye Irritant, Combustible, Alkylating Agent

D001 (Ignitable - verify flash point), Halogenated
RCRA Status (.g b4 point) 9
Organic

| fibilit Strong Oxidizers, Strong Bases,
ncompatibili
P Y Magnesium/Lithium (Grignard formation)

Pre-Disposal Assessment: The "Segregation
Imperative"

Before handling waste, you must establish a segregation boundary. The presence of the
bromine atom dictates the disposal pathway.

The Causality of Segregation

Why not the general organic waste bin? Most laboratories maintain "General Organic" (Non-
Halogenated) and "Halogenated" waste streams.

» Calorific Value vs. Toxicity: Non-halogenated waste is often used as fuel blending for cement
kilns. Halogenated waste (like this compound) cannot be used this way because burning it
generates Hydrogen Bromide (HBr) and potentially brominated dioxins.

o Cost Impact: Halogenated waste disposal is significantly more expensive (often 3-5x)
because it requires high-temperature incineration with specific scrubbers. Contaminating a
20L drum of non-halogenated solvent with 50mL of this bromide reclassifies the entire drum
as halogenated.

Step-by-Step Disposal Protocol
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Phase 1: Personal Protective Equipment (PPE)

e Gloves: Nitrile (double-gloved) or Silver Shield/Laminate (for prolonged handling). Alkyl
bromides can permeate standard latex rapidly.

o Eye Protection: Chemical splash goggles.

» Respiratory: Fume hood handling is mandatory.

Phase 2: Waste Container Selection

» Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Avoid: Metal containers (steel/aluminum) if the waste is potentially acidic (hydrolysis of the
bromide can release HBr, corroding metal).

e Headspace: Leave at least 10% headspace to accommodate thermal expansion.

Phase 3: The Transfer & Labeling Workflow

o pH Check (Self-Validating Step): Before capping, check the pH of the waste mixture using a
dipstick.

o If Acidic (pH < 4): Neutralize carefully with Sodium Bicarbonate (NaHCO3) to prevent
pressure buildup from off-gassing inside the waste container.

o Transfer: Pour the chemical into the container designated "HALOGENATED ORGANIC
WASTE."

e Labeling:
o Must list the full chemical name: 1-(Bromomethyl)-4-propyl-trans-cyclohexane.
o Check hazard boxes: Flammable (if FP < 60°C), Toxic, and Irritant.

o Add the constituent percentage if part of a mixture (e.g., "5% in Dichloromethane").
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Phase 4: Chemical Deactivation (Optional - For Trace
Residues)

For empty bottles or trace glassware residues, chemical quenching destroys the alkylating
potential before cleaning.

¢ Quench Solution: 10% Sodium Thiosulfate (Na2S203) in water.

e Mechanism: The thiosulfate anion acts as a nucleophile, displacing the bromide in an SN2
reaction to form a non-toxic Bunte salt.

e Procedure: Rinse glassware with the quench solution, let stand for 1 hour, then dispose of
the rinsate into the Halogenated Waste stream.

Visualized Workflow: Decision Logic

The following diagram illustrates the critical decision nodes for disposing of 1-
(Bromomethyl)-4-propyl-trans-cyclohexane.
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Waste Generation:
1-(Bromomethyl)-4-propyl-trans-cyclohexane

Is it Pure or Mixed?

Pure Chemical

Identify Co-Solvent

Regardless of Solvent

CRITICAL STEP:
Select Halogenated Waste Stream

Container: HDPE or Glass
(No Metal)

[ Check pH -> Neutralize if Acidic j

A4

Label: 'Halogenated Organic'
+ Full Chemical Name

A4

Store in Secondary Containment
(Flammables Cabinet)

EHS/Vendor Pickup
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and packaging of halogenated alkyl bromide waste.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3151534/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-1-bromomethyl-4-propyl-trans-cyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Spill Contingency & Emergency Response

In the event of a spill outside the fume hood:

o Evacuate & Ventilate: The compound is a lachrymator (tear-inducing) and respiratory irritant.
Clear the immediate area.[1][2]

o PPE Upgrade: Do not attempt cleanup without proper respiratory protection (organic vapor
cartridge) if vapors are strong.

e Absorbent Selection:
o USE: Vermiculite, dry sand, or commercial "Solvent/Organic” spill pads.

o DO NOT USE: Sawdust or paper towels. Alkyl halides can react with organic absorbents,
and the flammability risk remains.

» Disposal of Spill Debris: All cleanup materials must be bagged, sealed, and labeled as Solid
Hazardous Waste (Halogenated).

Regulatory Framework & Compliance

This protocol aligns with the following regulatory standards. Non-compliance can result in
significant fines under the Resource Conservation and Recovery Act (RCRA).

« EPARCRA 40 CFR 261.31: Definition of F-listed hazardous wastes (spent halogenated
solvents). While this specific molecule may not be F-listed by name, mixing it with spent
solvents often triggers this classification.

e EPARCRA 40 CFR 261.21: Characteristic of Ignitability (D0O01).
e DOT 49 CFR 173.203: Packaging requirements for liquid hazardous materials.

References

« U.S. Environmental Protection Agency (EPA).Criteria for Listing Hazardous Waste (40 CFR 8
261.11). Retrieved from [Link][2][3][4][5]
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e National Institutes of Health (PubChem).1-Bromo-4-propylcyclohexane Compound
Summary. Retrieved from [Link]

» U.S. EPA.Best Management Practices for Laboratory Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. fishersci.com [fishersci.com]

o 2. fishersci.es [fishersci.es]

¢ 3. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
e 4. vumc.org [vumc.org]

¢ 5. chemos.de [chemos.de]

¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal of 1-
(Bromomethyl)-4-propyl-trans-cyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151534/docs#operational-guide-safe-disposal-of-1-
bromomethyl-4-propyl-trans-cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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